Cas no 2134097-34-8 (trans-Amorolfine)

• Product Name: trans-Amorolfine
• CAS No: 2134097-34-8
• MF: C₂₁H₃₅NO
• MW: 317.508706331253
• CID: 4778057
• Update Time: 2025-06-08

trans-Amorolfine Chemical and Physical Properties

Names and Identifiers

• Amorolfine Impurity 5（Amorolfine EP Impurity E）
• Morpholine, 4-[3-[4-(1,1-dimethylpropyl)phenyl]-2-methylpropyl]-2,6-dimethyl-, (2R,6R)-rel-
• Mixture of (2RS,6RS)-2,6-Dimethyl-4-[(2R)-2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propyl]morpholine and (2RS,6RS)-2,6-dimethyl-4-[(2S)-2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propyl]morpholine
• trans-Amorolfine

• Inchi： 1S/C21H35NO/c1-7-21(5,6)20-10-8-19(9-11-20)12-16(2)13-22-14-17(3)23-18(4)15-22/h8-11,16-18H,7,12-15H2,1-6H3/t16?,17-,18-/m1/s1
• InChI Key： MQHLMHIZUIDKOO-UKKPGEIXSA-N
• SMILES： N1(CC(C)CC2=CC=C(C(C)(C)CC)C=C2)C[C@@H](C)O[C@H](C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on trans-Amorolfine

Professional Introduction to trans-Amorolfine (CAS No. 2134097-34-8)

trans-Amorolfine, with the chemical compound identifier CAS No. 2134097-34-8, is a highly specialized pharmaceutical compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the broader class of amorphine derivatives and has been extensively studied for its unique pharmacological properties and potential therapeutic applications.

The molecular structure of trans-Amorolfine is characterized by its specific stereochemistry, which contributes to its distinct interaction with biological targets. This stereochemical configuration plays a crucial role in determining its efficacy, selectivity, and pharmacokinetic profile. The compound’s chemical formula and structural elucidation have been meticulously determined through advanced spectroscopic techniques, ensuring a high degree of accuracy in its characterization.

In recent years, trans-Amorolfine has become a subject of intense research due to its potential in addressing various neurological and psychiatric disorders. Studies have highlighted its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are integral to the pathophysiology of conditions such as depression, anxiety, and Parkinson’s disease. The compound’s mechanism of action involves both pre-synaptic and post-synaptic interactions, making it a versatile candidate for multifaceted therapeutic interventions.

One of the most compelling aspects of trans-Amorolfine is its high affinity for specific receptors, which minimizes off-target effects and enhances therapeutic specificity. This property is particularly valuable in the development of drugs that aim to treat complex neurological disorders without causing significant side effects. The compound’s ability to cross the blood-brain barrier efficiently further enhances its potential as a treatment option for central nervous system (CNS) disorders.

Recent clinical trials have demonstrated promising results regarding the efficacy of trans-Amorolfine in treating symptoms associated with mood disorders. These trials have shown that the compound can significantly improve patient outcomes without compromising safety parameters. The positive findings from these studies have prompted further investigation into its long-term use and potential combination therapies with other pharmacological agents.

The synthesis of trans-Amorolfine (CAS No. 2134097-34-8) involves a series of carefully controlled chemical reactions that ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, making it feasible for large-scale manufacturing. The synthetic route takes into account factors such as cost-effectiveness, environmental impact, and scalability, ensuring that the compound can be produced efficiently while adhering to stringent regulatory standards.

The pharmacokinetic profile of trans-Amorolfine has been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have revealed that the compound exhibits a favorable half-life, allowing for once-daily dosing regimens in clinical settings. Additionally, its metabolic pathways have been well-characterized, providing insights into potential drug-drug interactions and adverse effect profiles.

In conclusion, trans-Amorolfine represents a significant advancement in the field of pharmaceutical chemistry due to its unique properties and therapeutic potential. Ongoing research continues to uncover new applications for this compound, positioning it as a promising candidate for future medical interventions. As our understanding of neurological disorders evolves, compounds like trans-Amorolfine are poised to play a crucial role in improving patient care and quality of life.